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Cat. No.: B1679736

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the solid-phase extraction
(SPE) of prothioconazole and its primary metabolite, prothioconazole-desthio, from
environmental samples. The methodologies outlined are essential for accurate environmental
monitoring and risk assessment of this widely used triazole fungicide.

Introduction

Prothioconazole is a broad-spectrum systemic fungicide used to control a variety of fungal
diseases in crops. Its persistence and the bioactivity of its main metabolite, prothioconazole-
desthio, in the environment necessitate reliable and sensitive analytical methods for their
detection in matrices such as soil and water.[1] Solid-phase extraction has emerged as a
robust and efficient technique for the cleanup and concentration of these analytes from
complex environmental samples prior to chromatographic analysis. SPE offers advantages
over traditional liquid-liquid extraction by reducing solvent consumption, improving sample
throughput, and providing cleaner extracts.

This application note focuses on the use of reversed-phase SPE cartridges, such as Oasis
HLB and C18, for the extraction of prothioconazole and prothioconazole-desthio.
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The following table summarizes the quantitative data from various studies on the analysis of
prothioconazole and prothioconazole-desthio in environmental and agricultural samples.
While many recent methods utilize QUEChERS with dispersive SPE for cleanup, the data
provides a relevant overview of achievable recovery and sensitivity.
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Extracti Mean
. Referen
Analyte  Matrix on Sorbent Recover LOD LOQ
ce
Method y (%)
Prothioco  Wheat QUEChE 87.3 - 0.02 [Lin et
nazole Grain RS 103.0 mg/kg al., 2017]
Prothioco .
Wheat QUEChE 93.2 - 0.02 [Lin et
nazole- - -
) Grain RS 109.9 mg/kg al., 2017]
desthio
Prothioco  Wheat QUEChE 93.6 - 0.02 [Lin et
nazole Straw RS 100.3 mg/kg al., 2017]
Prothioco )
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nazole- - -
] Straw RS 101.9 mg/kg al., 2017]
desthio
Prothioco Soli QUEChE 85.0 - 0.02 [Lin et
0i - -
nazole RS 100.5 mg/kg al., 2017]
Prothioco )
) QUEChE 81.7 - 0.02 [Lin et
nazole- Soll - -
) RS 95.6 mg/kg al., 2017]
desthio
Soill,
] Wheat
Prothioco QuEChE
Plant, - 86 - 108 - - [1]
nazole RS
Straw,
Grain
Soail,
Prothioco  Wheat
QuEChE
nazole- Plant, RS - 86 - 108 - - [1]
desthio Straw,
Grain
Prothioco  Water, Emulsive - 82.4 - 0.003 - [2]
nazole Beer, Liquid- 101.6 mg/L
Enantiom  Baijiu, Liquid
ers Vinegar
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ers action
Acetonitri
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n, d-SPE
] Acetonitri
Prothioco |
e
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Extractio
desthio
n, d-SPE
Various ]
. Oasis
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S

Experimental Workflows and Logical Relationships

The general workflow for solid-phase extraction of prothioconazole from environmental

samples involves several key steps, from sample collection and preparation to final analysis.
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Caption: General workflow for solid-phase extraction of prothioconazole.

Experimental Protocols

This section provides detailed methodologies for the solid-phase extraction of prothioconazole
and prothioconazole-desthio from water and soil samples.

Protocol 1: SPE of Prothioconazole from Water Samples
using Oasis HLB Cartridges

This protocol is adapted from established methods for the analysis of a wide range of
pesticides in water.[4]

1. Materials and Reagents

e Oasis HLB SPE Cartridges (e.g., 6 cc, 200 mg)
o Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

o Reagent Water (HPLC grade)

» Formic Acid

e SPE Vacuum Manifold

o Glassware

e Nitrogen Evaporator

2. Sample Preparation

o Collect water samples in clean glass bottles.

« Filter the water samples through a 0.45 um glass fiber filter to remove suspended particles.
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Acidify the water sample to pH 2.5 with formic acid to improve the retention of acidic
analytes.

. SPE Procedure
Conditioning:
o Pass 5 mL of acetonitrile through the Oasis HLB cartridge.
o Pass 5 mL of methanol through the cartridge.

o Pass 5 mL of reagent water (pH 2.5) through the cartridge. Do not allow the cartridge to go
dry.

Sample Loading:

o Load 250 mL of the acidified water sample onto the conditioned cartridge at a flow rate of
approximately 5 mL/min.

Washing:
o After loading, wash the cartridge with 5 mL of reagent water to remove polar interferences.
o Dry the cartridge under vacuum for 10-15 minutes to remove excess water.
Elution:
o Elute the analytes with 2 x 4 mL aliquots of a mixture of dichloromethane and methanol.
o Collect the eluate in a clean collection tube.
. Final Analysis
Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.
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Protocol 2: SPE of Prothioconazole from Soil Samples
using C18 Cartridges

This protocol is a representative method for the cleanup of soil extracts containing
prothioconazole and its metabolite.

1. Materials and Reagents

o C18 SPE Cartridges (e.g., 6 cc, 500 mg)

o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

o Reagent Water (HPLC grade)

e Sodium Sulfate (anhydrous)

e SPE Vacuum Manifold

o Centrifuge and centrifuge tubes

¢ Nitrogen Evaporator

2. Sample Preparation and Initial Extraction

» Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.
» Add 20 mL of acetonitrile and shake vigorously for 15 minutes.
¢ Centrifuge the sample at 4000 rpm for 10 minutes.

o Collect the supernatant (acetonitrile extract).

3. SPE Cleanup Procedure

» Conditioning:

o Pass 5 mL of methanol through the C18 cartridge.
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o Pass 5 mL of reagent water through the cartridge. Do not allow the cartridge to go dry.

Sample Loading:
o Take a 5 mL aliquot of the acetonitrile soil extract and dilute it with 5 mL of reagent water.

o Load the diluted extract onto the conditioned C18 cartridge at a flow rate of 1-2 mL/min.

Washing:

o Wash the cartridge with 5 mL of a 40:60 (v/v) methanol:water solution to remove more
polar interferences.

o Dry the cartridge under vacuum for 10 minutes.

Elution:

o Elute the analytes with 2 x 4 mL aliquots of acetonitrile.

o Collect the eluate in a clean collection tube.

I

. Final Analysis

Evaporate the eluate to near dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship of the SPE process, highlighting the
key steps and their sequence.
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Caption: Logical steps of the solid-phase extraction process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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